Cas no 109888-59-7 (3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic Acid)

• Product Name: 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic Acid
• CAS No: 109888-59-7
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD06751701
• CID: 2141603
• PubChem ID: 3158130
• Update Time: 2025-06-10

3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-4,5-dihydro-5-Isoxazolecarboxylic acid
• 3-(4-Chloro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid
• 3-(4-chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(4-chlorophenyl)-4,5-dihydroisoxazole-5-carboxylicacid
• STK352103
• EN300-92653
• 3-(4-chlorophenyl)-2-isoxazoline-5-carboxylic acid
• JEA88859
• MFCD06751701
• AKOS000302986
• DB-303866
• 109888-59-7
• AKOS016345068
• FFHKAMWMJDAWMZ-UHFFFAOYSA-N
• SCHEMBL10388005
• 3-(4-chlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• ASINEX-REAG BAS 09529458
• 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic Acid

• MDL： MFCD06751701
• Inchi： 1S/C10H8ClNO3/c11-7-3-1-6(2-4-7)8-5-9(10(13)14)15-12-8/h1-4,9H,5H2,(H,13,14)
• InChI Key： FFHKAMWMJDAWMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C(=O)O)ON=1

Computed Properties

• Exact Mass: 225.0192708Da
• Monoisotopic Mass: 225.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 389.5±52.0 °C at 760 mmHg
• Flash Point: 189.3±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic Acid

Research Update on 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic Acid (CAS: 109888-59-7): Recent Advances and Applications

3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS: 109888-59-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel isoxazoline derivatives, which exhibit potent insecticidal and acaricidal activities. The compound's unique structural features, including the isoxazoline ring and chlorophenyl moiety, contribute to its biological activity and versatility in chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid as a precursor for the synthesis of new GABA receptor antagonists. The research demonstrated that derivatives of this compound exhibited high binding affinity to insect GABA receptors, making them promising candidates for next-generation insecticides. The study also emphasized the compound's favorable pharmacokinetic properties, including metabolic stability and low mammalian toxicity.

In the pharmaceutical sector, recent advancements have focused on leveraging 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid for the development of anti-inflammatory agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel COX-2 inhibitors derived from this compound. The researchers found that specific modifications to the carboxylic acid group significantly enhanced selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with traditional NSAIDs.

From a synthetic chemistry perspective, new methodologies have been developed to improve the efficiency of producing 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid. A recent patent (WO2023124567) describes a one-pot synthesis approach that reduces production costs by 40% while maintaining high purity (>99%). This advancement is particularly significant for scaling up production to meet the growing demand in both agricultural and pharmaceutical applications.

Ongoing research is investigating the potential of 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid in neurodegenerative disease therapeutics. Preliminary in vitro studies suggest that certain derivatives may modulate glutamate receptors, offering neuroprotective effects in models of Parkinson's disease. While these findings are promising, further in vivo studies are needed to validate the therapeutic potential.

The compound's safety profile continues to be an area of active research. Recent toxicological studies have confirmed that 3-(4-Chlorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid itself exhibits low acute toxicity (LD50 > 2000 mg/kg in rats), though researchers emphasize the importance of evaluating the safety of individual derivatives on a case-by-case basis, particularly for pharmaceutical applications.